(E)-N-(4,5-dimethylthiazol-2-yl)-3-(2-methoxyphenyl)acrylamide
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Description
(E)-N-(4,5-dimethylthiazol-2-yl)-3-(2-methoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C15H16N2O2S and its molecular weight is 288.37. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition in Copper :
- Acrylamide derivatives like 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide have been studied for their effectiveness as corrosion inhibitors for copper in nitric acid solutions. These compounds showed potential as mixed-type inhibitors, reducing the value of double-layer capacitance and demonstrating high efficiencies in corrosion prevention (Abu-Rayyan et al., 2022).
Cytotoxicity and Antitumor Activity :
- Synthesized acrylamide derivatives, including those similar to (E)-N-(4,5-dimethylthiazol-2-yl)-3-(2-methoxyphenyl)acrylamide, have been evaluated for cytotoxic activity against cancer cells like Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).
- Studies have also investigated acrylamide's cytotoxic effects on human colon adenocarcinoma cell line Caco-2, indicating its pro-oxidative effects leading to apoptotic cell death (Nowak et al., 2020).
Synthesis and Characterization for Biological Applications :
- Research on synthesizing and characterizing acrylamide derivatives for biological applications, including their interaction with proteins like bovine serum albumin, has been conducted. Such studies are crucial in understanding the molecular interactions and potential therapeutic applications of these compounds (Meng et al., 2012).
Use in Tissue Engineering and Drug Development :
- Acrylamide derivatives have been incorporated into polymeric materials for tissue engineering applications. For example, thermoresponsive poly(N-isopropyl acrylamide)-based scaffolds have been developed for potential use in tissue regeneration (Galperin, Long, & Ratner, 2010).
- The synthesis of acrylamide derivatives has also been explored for the development of new drug candidates, particularly as inhibitors in disease treatment (Okazaki et al., 1998).
Photodynamic Therapy in Cancer Treatment :
- Certain acrylamide derivatives are being researched for their potential in photodynamic therapy, a treatment method for cancer that involves light-sensitive compounds (Pişkin, Canpolat, & Öztürk, 2020).
Properties
IUPAC Name |
(E)-N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(2-methoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-10-11(2)20-15(16-10)17-14(18)9-8-12-6-4-5-7-13(12)19-3/h4-9H,1-3H3,(H,16,17,18)/b9-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGEYUZXRWZAVTQ-CMDGGOBGSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C=CC2=CC=CC=C2OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC(=N1)NC(=O)/C=C/C2=CC=CC=C2OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.